Cas no 36144-08-8 (Mantabegron)
Mantabegron structure
Product Name:Mantabegron
CAS No:36144-08-8
MF:C19H27NO2
MW:301.423185586929
CID:54542
PubChem ID:213044
Update Time:2025-04-18
Mantabegron Chemical and Physical Properties
Names and Identifiers
-
- Mantabegron
- 1-(Adamantan-1-ylamino)-3-phenoxypropan-2-ol
- 1-Phenoxy-3-(tricyclo[3.3.1.13,7]dec-1-ylamino)-2-propanol
- 1-phenoxy-3-(tricyclo[3.3.1.1~3,7~]dec-1-ylamino)propan-2-ol
- 1-Phenoxy-3-(tricyclo[3.3.1.1(3,7)]dec-1-ylamino)-2-propanol
- NS00124207
- UNII-ZGE26V53PT
- DTXSID30865806
- 36144-08-8
- SR-01000945139
- Z31367618
- MLS006011532
- (2RS)-1-(Adamantan-1-ylamino)-3-phenoxypropan-2-ol
- AKOS030227715
- 1-(1-adamantylamino)-3-phenoxy-2-propanol
- SR-01000945139-1
- 2-Propanol, 1-phenoxy-3-(tricyclo(3.3.1.1.(3,7))dec-1-ylamino)-
- Mantabegron [INN]
- 1-[(ADAMANTAN-1-YL)AMINO]-3-PHENOXYPROPAN-2-OL
- Q27295477
- CHEMBL2107758
- SMR002529498
- ZGE26V53PT
-
- Inchi: 1S/C19H27NO2/c21-17(13-22-18-4-2-1-3-5-18)12-20-19-9-14-6-15(10-19)8-16(7-14)11-19/h1-5,14-17,20-21H,6-13H2
- InChI Key: OVHWFGPUZGJWAI-UHFFFAOYSA-N
- SMILES: OC(COC1C=CC=CC=1)CNC12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 301.20400
- Monoisotopic Mass: 301.204
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Density: 1.15
- Boiling Point: 465.9°Cat760mmHg
- Flash Point: 235.6°C
- Refractive Index: 1.587
- PSA: 41.49000
- LogP: 3.37560
Mantabegron Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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